Cas no 1353867-94-3 (Brombuterol-d9 Hydrochloride)

Brombuterol-d9 Hydrochloride structure
Product name:Brombuterol-d9 Hydrochloride
Brombuterol-d9 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Brombuterol-D9-HCl
- Brombuterol-d9 Hydrochloride
- Brombuterol-(tert-butyl-d9) hydrochloride
- 1-(4-Amino-3,5-dibromophenyl)-2-tert-butyl-d9-aminoethanol hydrochloride
- Brombuterol-(tert-butyl-d9) hydrochloride, VETRANAL(TM), analytical standard
- Bromobuterol D9 hydrochloride
- 1353867-94-3
- Bromobuterol-d9
- CS-0128359
- Brombuterol D9 hydrochloride
- Brombuterol D9 (hydrochloride)
- 1-(4-amino-3,5-dibromophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]ethanol;hydrochloride
- DA-71745
- HY-131104AS
- 1-(4-Amino-3,5-dibromophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]ethanol hydrochloride
-
- MDL: MFCD20264918
- Inchi: 1S/C12H18Br2N2O.ClH/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7;/h4-5,10,16-17H,6,15H2,1-3H3;1H/i1D3,2D3,3D3;
- InChI Key: XGPFKIAOVSGRSY-KYRNGWDOSA-N
- SMILES: BrC1C(=C(C=C(C=1)C(CNC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O)Br)N.Cl
Computed Properties
- Exact Mass: 411.00971g/mol
- Monoisotopic Mass: 409.01176g/mol
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3
Brombuterol-d9 Hydrochloride Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Brombuterol-d9 Hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B678537-10mg |
Brombuterol-d9 Hydrochloride |
1353867-94-3 | 10mg |
$ 1866.00 | 2023-09-08 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 35396-10MG |
1353867-94-3 | 10MG |
¥12896.11 | 2023-01-15 | |||
A2B Chem LLC | AE45079-25mg |
BroMobuterol-d9 |
1353867-94-3 | 25mg |
$1119.00 | 2024-04-20 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 35396-10MG |
Brombuterol-(<I>tert</I>-butyl-d<SUB>9</SUB>) hydrochloride |
1353867-94-3 | 10mg |
¥8103.26 | 2023-04-25 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-503950-1 mg |
Brombuterol-d9 Hydrochloride, |
1353867-94-3 | 1mg |
¥2,858.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-503950-1mg |
Brombuterol-d9 Hydrochloride, |
1353867-94-3 | 1mg |
¥2858.00 | 2023-09-05 | ||
TRC | B678537-1mg |
Brombuterol-d9 Hydrochloride |
1353867-94-3 | 1mg |
$ 247.00 | 2023-09-08 | ||
A2B Chem LLC | AE45079-50mg |
BroMobuterol-d9 |
1353867-94-3 | 50mg |
$1966.00 | 2024-04-20 |
Brombuterol-d9 Hydrochloride Related Literature
-
Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
-
Juhyeok Lee,Mingyu Jae,Syed Zahid Hassan,Dae Sung Chung Mater. Horiz., 2021,8, 3105-3112
-
Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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